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Compound of Interest

Compound Name: Paulomycin B

Cat. No.: B15567904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

large-scale production of Paulomycin B, an antibiotic with significant potential. The following

sections detail the producing microorganisms, fermentation media and conditions, downstream

processing, and the biosynthetic pathway of Paulomycin B.

Producing Microorganisms
Paulomycin B is a secondary metabolite produced by specific strains of actinomycete

bacteria. The primary producers identified in the literature are:

Streptomyces albusJ1074: A widely used host for the expression of secondary metabolite

gene clusters and a known producer of paulomycins A, B, and E.[1][2]

Streptomyces paulusNRRL 8115: Another strain identified as a producer of the paulomycin

complex.[3]

Fermentation Protocols
Successful large-scale production of Paulomycin B hinges on optimized fermentation

conditions, including media composition, inoculum preparation, and bioreactor parameters.
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Several media have been reported for the cultivation of Streptomyces species and the

production of paulomycins. R5A and MFE media are commonly cited for S. albus J1074.[1][4]

Table 1: Composition of Fermentation Media
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Component
R5A Medium (per 1
L)

MFE Medium (per 1
L)

General
Streptomyces
Medium (per 1 L)

Carbon Source

Sucrose 103 g - -

Glucose 10 g - 5 g

Soluble Starch - - 10 g

Nitrogen Source

Casamino Acids 0.1 g - -

Yeast Extract 5 g - 4 g

L-Glutamic Acid - - 4 g

Salts

K₂SO₄ 0.25 g - -

MgCl₂·6H₂O 10.12 g - -

KH₂PO₄ 0.5 g - 1 g

CaCl₂·2H₂O 2.94 g - -

NaCl - - 1 g

MgSO₄·7H₂O - - 0.7 g

FeSO₄·7H₂O - - 0.003 g

Buffers & Others

TES Buffer 5.73 g - -

L-Proline 3 g - -

Trace Element

Solution
2 mL - -

Agar (for solid) 22 g - 25 g
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pH 7.2 Not specified 7.0 ± 0.2

Note: The exact composition of MFE medium is not detailed in the search results. The "General

Streptomyces Medium" is a composite based on common components for the genus.[5][6]

Inoculum Preparation Workflow
A robust inoculum is critical for successful large-scale fermentation. The following workflow is a

standard procedure for Streptomyces.
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Phase 1: Culture Revival Phase 2: Seed Culture Phase 3: Bioreactor Inoculation

Glycerol Stock (-80°C)
of S. albus J1074

Streak on Solid Medium
(e.g., R5A agar)

Incubate at 28-30°C
for 5-7 days

Select well-isolated,
sporulating colony

Inoculate 50 mL Seed Medium
(e.g., R5A liquid) in 250 mL flask

Incubate at 28-30°C, 200-250 rpm
for 48-72 hours Monitor growth (mycelial pellets) Aseptically transfer seed culture

to production bioreactor (5-10% v/v)
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Fermentation Broth

Biomass Separation
(Centrifugation/Filtration)

Supernatant (contains Paulomycin B)

Solvent Extraction
(e.g., with ethyl acetate)

Crude Extract

Chromatography
(e.g., Silica Gel, Preparative HPLC)

Purified Paulomycin B

Crystallization/Lyophilization

Final Product
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Core Structure Synthesis

Deoxysugar Synthesis

Assembly and Modification

Chorismate

Paulic Acid Precursor

Paulomycinone

Glycosylation with
dTDP-D-Allose

Glucose-1-Phosphate

dTDP-D-Allose dTDP-L-Paulomycose

Glycosylation with
dTDP-L-Paulomycose

Acylation

Paulomycin B

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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